Cas no 894066-50-3 (6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
• CAS No: 894066-50-3
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 6001425
• PubChem ID: 7531749
• Update Time: 2025-05-23

6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-(2-furanyl)-3-[[(4-methylphenyl)methyl]thio]-
• 6-(furan-2-yl)-3-((4-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(furan-2-yl)-3-[(4-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine
• SR-01000913321-1
• SR-01000913321
• 6-(furan-2-yl)-3-{[(4-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine
• F2507-0010
• AKOS024654173
• 894066-50-3

• Inchi： 1S/C17H14N4OS/c1-12-4-6-13(7-5-12)11-23-17-19-18-16-9-8-14(20-21(16)17)15-3-2-10-22-15/h2-10H,11H2,1H3
• InChI Key： VRPIMSZOTPFOII-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCC3=CC=C(C)C=C3)N1N=C(C1=CC=CO1)C=C2

Computed Properties

• Exact Mass: 322.08883226g/mol
• Monoisotopic Mass: 322.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: -1.08±0.30(Predicted)

Additional information on 6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine

6-(Furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine: A Comprehensive Overview

The compound 6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine (CAS No: 894066-50-3) is a highly specialized heterocyclic compound with a unique structure that combines a pyridazine ring fused with a triazole ring system. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. The molecule's structure features a furan moiety at the 6-position and a methylsulfanyl group attached to a 4-methylphenyl ring at the 3-position, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of heterocyclic compounds like 1,2,4-triazolo[4,3-b]pyridazine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the furan group in this compound adds electron-donating properties, which can enhance its interactions with biological systems. Additionally, the methylsulfanyl group introduces sulfur-based chemistry into the molecule, potentially influencing its stability and bioavailability.

The synthesis of 6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's synthesis has been reported in several peer-reviewed journals, emphasizing its feasibility for large-scale production under controlled conditions.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have demonstrated that 1,2,4-triazolo[4,3-b]pyridazine derivatives exhibit potent anti-inflammatory and antioxidant activities. These properties make them candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, the incorporation of the furan and methylsulfanyl groups has been shown to enhance the compound's selectivity towards specific biological targets.

In terms of material science applications, the compound's electronic properties make it a potential candidate for use in organic electronics. The heterocyclic core provides a rigid framework that can be tailored for specific electronic applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of such compounds with high accuracy.

The environmental impact of synthesizing and using this compound is another critical area of research. Studies have focused on developing eco-friendly synthesis methods that minimize waste and reduce energy consumption. For instance, catalytic cross-coupling reactions have been employed to streamline the synthesis process while maintaining high product quality.

From an analytical standpoint, the characterization of 6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine has been performed using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity levels.

In conclusion,6-(furan-2-yl)-3-{(4-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in both academic and industrial settings.